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Compound of Interest

Compound Name:
(5-Chlorobenzofuran-2-yl)boronic

acid

Cat. No.: B151794 Get Quote

An In-depth Technical Guide to the Safety and Handling of (5-Chlorobenzofuran-2-yl)boronic
acid

For Researchers, Scientists, and Drug Development Professionals

This guide provides comprehensive safety information, handling protocols, and application

context for (5-Chlorobenzofuran-2-yl)boronic acid. The information is compiled from material

safety data sheets and chemical supplier information to ensure a high standard of safety and

operational guidance for laboratory and research professionals.

Chemical Identification and Properties
(5-Chlorobenzofuran-2-yl)boronic acid is an organic compound frequently used in synthetic

chemistry. It serves as a building block in the creation of more complex molecules, particularly

in the development of novel bioactive compounds and materials.[1][2] Its utility is primarily

derived from the boronic acid functional group, which allows for participation in cross-coupling

reactions.
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Property Value

CAS Number 223576-64-5[3]

Molecular Formula C₈H₆BClO₃[3]

Molecular Weight 196.4 g/mol [3]

Physical Form Solid

Purity Typically ≥97-98%[3]

Hazard Identification and GHS Classification
This chemical is considered hazardous under the 2012 OSHA Hazard Communication

Standard (29 CFR 1910.1200).[4] Adherence to the following classifications and precautionary

measures is mandatory.

GHS Classification Hazard Statement Precautionary Codes

Skin Corrosion/Irritation,

Category 2

H315: Causes skin irritation[4]

[5]

P264, P280, P302+P352,

P332+P313, P362+P364

Serious Eye Damage/Eye

Irritation, Category 2/2A

H319: Causes serious eye

irritation[4][5]

P280, P305+P351+P338,

P337+P313

Specific target organ toxicity

(single exposure), Category 3

H335: May cause respiratory

irritation[4]

P261, P271, P304+P340,

P403+P233

Note: Hazard and precautionary statements are based on data for this compound and closely

related benzofuran boronic acids.

Personal Protective Equipment (PPE)
Adequate personal protective equipment is essential to minimize exposure and ensure

personal safety when handling (5-Chlorobenzofuran-2-yl)boronic acid.
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Required Personal Protective Equipment

Lab Coat
(Flame-resistant)

Nitrile Gloves
(Chemical-resistant)

Safety Goggles
(Splash-proof)

Respirator (if dust is generated)
(NIOSH-approved)

Researcher

Click to download full resolution via product page

Caption: Essential Personal Protective Equipment for handling (5-Chlorobenzofuran-2-
yl)boronic acid.

Safe Handling and Storage
Proper handling and storage procedures are critical to maintaining the stability of the

compound and ensuring a safe laboratory environment.

Handling
Work in a well-ventilated area, preferably within a chemical fume hood, to avoid inhalation of

dust.[4][6]

Avoid contact with skin and eyes.[6][7] Do not get the substance on clothing.[4]
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Wash hands and any exposed skin thoroughly after handling.[4][5]

Do not eat, drink, or smoke in areas where the chemical is handled.[8][9]

Avoid the formation of dust and aerosols.[7]

Storage
Keep containers tightly closed in a dry, cool, and well-ventilated place.[4][10]

Store locked up.[4]

For long-term stability, some suppliers recommend storing under an inert atmosphere (e.g.,

Argon) and in a freezer at temperatures under -20°C.

Store away from incompatible materials such as strong oxidizing agents.[6][8]

First-Aid and Emergency Procedures
Immediate and appropriate first-aid measures are crucial in the event of accidental exposure.
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Exposure Route First-Aid Procedure

Inhalation

Move the victim to fresh air and keep them at

rest in a position comfortable for breathing. If

symptoms persist or if the person feels unwell,

call a POISON CENTER or doctor.[4]

Skin Contact

Take off immediately all contaminated clothing.

Wash the affected area with plenty of soap and

water for at least 15 minutes. If skin irritation

occurs, seek medical advice.[4][6]

Eye Contact

Rinse cautiously with water for several minutes.

Remove contact lenses, if present and easy to

do. Continue rinsing for at least 15 minutes. If

eye irritation persists, get medical attention.[4]

Ingestion

Clean mouth with water and drink plenty of

water afterwards. Do not induce vomiting. Seek

medical attention if symptoms occur.[4]

Accidental Release Measures
In case of a spill, immediately evacuate the area. Wear appropriate PPE, including a respirator.

Use dry clean-up procedures to avoid generating dust.[9] Sweep up the material and place it in

a suitable, sealed container for disposal.[4][7] Prevent the product from entering drains or

waterways.[8][9]

Experimental Protocols and Applications
(5-Chlorobenzofuran-2-yl)boronic acid is primarily used as an intermediate in organic

synthesis. Boronic acids are renowned for their role in the Suzuki-Miyaura cross-coupling

reaction, a versatile method for forming carbon-carbon bonds.[1][11]

General Handling Workflow in the Laboratory
The following workflow outlines the standard procedure for safely handling the reagent in a

research setting.
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1. Preparation
- Don PPE

- Verify fume hood function

2. Weighing
- Use analytical balance

- Handle in fume hood or ventilated enclosure

3. Reaction Setup
- Add reagent to vessel under inert atmosphere if required

4. Reaction Workup
- Quench reaction safely

- Perform extraction/purification

5. Cleanup & Disposal
- Decontaminate glassware

- Dispose of waste in labeled containers

6. Storage
- Tightly seal container

- Return to designated storage area
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.
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Phone: (601) 213-4426

Email: info@benchchem.com

Foundational & Exploratory

Check Availability & Pricing

© 2025 BenchChem. All rights reserved. 9 / 9 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/product/b151794?utm_src=pdf-bulk
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b151794?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

